Cas no 302333-20-6 (4-(3-Aminobutyl)-2-methoxyphenol)

4-(3-Aminobutyl)-2-methoxyphenol structure

302333-20-6 structure

Product Name:4-(3-Aminobutyl)-2-methoxyphenol

CAS No:302333-20-6

MF:C₁₁H₁₇NO₂

MW:195.26

CID:5072663

PubChem ID:542017

Update Time:2022-01-24

4-(3-Aminobutyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 4-(3-Aminobutyl)-2-methoxyphenol
- Inchi： 1S/C11H17NO2/c1-8(12)3-4-9-5-6-10(13)11(7-9)14-2/h5-8,13H,3-4,12H2,1-2H3
- InChI Key： ONNSYMOPMFOHHE-UHFFFAOYSA-N
- SMILES： C1(C=CC(O)=C(OC)C=1)CCC(N)C

4-(3-Aminobutyl)-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1716698-0.05g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		0.05g	$162.0	2023-09-20
Enamine	EN300-1716698-0.1g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		0.1g	$241.0	2023-09-20
Enamine	EN300-1716698-0.25g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		0.25g	$347.0	2023-09-20
Enamine	EN300-1716698-0.5g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		0.5g	$546.0	2023-09-20
Enamine	EN300-1716698-1.0g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		1g	$699.0	2023-06-04
Enamine	EN300-1716698-2.5g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		2.5g	$1370.0	2023-09-20
Enamine	EN300-1716698-5.0g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		5g	$2028.0	2023-06-04
Enamine	EN300-1716698-10.0g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		10g	$3007.0	2023-06-04
Enamine	EN300-1716698-1g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		1g	$699.0	2023-09-20
Enamine	EN300-1716698-5g	4-(3-aminobutyl)-2-methoxyphenol	302333-20-6		5g	$2028.0	2023-09-20

4-(3-Aminobutyl)-2-methoxyphenol Related Literature

1. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An ATP-selective, lanthanide complex luminescent probe†

Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

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